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A whitepaper on the seminal discovery of Chlorophyll d by Harold H. Strain and Winston M.
Manning, offering a technical guide for researchers, scientists, and drug development
professionals.

Introduction

In 1943, Harold H. Strain and Winston M. Manning reported the discovery of a new chlorophyll
pigment, designated Chlorophyll d, isolated from red algae.[1] This finding, published in the
Journal of Biological Chemistry, expanded the known palette of photosynthetic pigments and
hinted at a greater diversity in the light-harvesting machinery of photosynthetic organisms than
previously understood. Initially, the significance of Chlorophyll d was debated, with some
suggesting it might be an artifact of the isolation process.[2] However, its existence was
unambiguously confirmed decades later with its identification as the primary photosynthetic
pigment in the cyanobacterium Acaryochloris marina.[1][3] This organism is uniquely adapted
to environments depleted of visible light, utilizing the far-red light absorbed by Chlorophyll d
for oxygenic photosynthesis.[1][3] This whitepaper provides a technical overview of the
discovery of Chlorophyll d, presenting key quantitative data, detailed experimental protocols
both historical and modern, and a visualization of the discovery workflow.

Data Presentation

The following tables summarize the key quantitative data related to the spectral properties of
Chlorophyll d, primarily from studies of Acaryochloris marina, the organism in which it is most
abundant.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1255416?utm_src=pdf-interest
https://www.benchchem.com/product/b1255416?utm_src=pdf-body
https://www.benchchem.com/product/b1255416?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chlorophyll_d
https://www.benchchem.com/product/b1255416?utm_src=pdf-body
https://files01.core.ac.uk/reader/169433750
https://en.wikipedia.org/wiki/Chlorophyll_d
https://pmc.ncbi.nlm.nih.gov/articles/PMC9029297/
https://www.benchchem.com/product/b1255416?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chlorophyll_d
https://pmc.ncbi.nlm.nih.gov/articles/PMC9029297/
https://www.benchchem.com/product/b1255416?utm_src=pdf-body
https://www.benchchem.com/product/b1255416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Table 1: In Vivo Spectroscopic Properties of
Chlorophyll d in Acaryochloris marina

Parameter

Wavelength (nm)

Qy Absorbance Peak

704-705[4][5]

Soret Band Peak 1

405

Soret Band Peak 2

454

Table 2: In Vitro Spectroscopic Properties of
Purified Chlorophyll d

Solvent

Absorption Maxima (nm)

100% Methanol

Soret: 401, 460; Qy: 697-698

90% Acetone

Soret: 401, 455; Qy: 696[6]

Table 3: Pigment Composition and
Properties in Acaryochloris marina

Parameter

Value

Chlorophyll a / Chlorophyll d Ratio

0.01 (i.e., Chl d is 99% of the total Chl a and d
mass)[3][4][5]

Mass Extinction Coefficient (a) of Chl d in

Methanol

71.11Lgtcm™?

Mass of Chl d per cell biomass

28.9-30.4 ug/g

Experimental Protocols

The Original Strain and Manning Protocol (1943) - A

Historical Perspective

While the full, detailed protocol from the original 1943 publication is not readily available, key

aspects of their pioneering methodology have been documented. Strain and Manning's work
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was notable for its use of advanced chromatographic techniques for the time.

1. Extraction of Pigments: The initial step would have involved the extraction of pigments from
red algae samples. Based on common practices of the era, this likely involved grinding the
algal samples with an organic solvent such as acetone or methanol to solubilize the
chlorophylls and other pigments.[7][8]

2. Chromatographic Separation: A crucial and innovative step in their process was the use of a
chromatographic column with powdered sugar as the stationary phase (sorptive agent).[9] This
technique, novel at the time for pigment separation, allowed for the differential adsorption of the
various pigments present in the extract.

3. Elution and Characterization: The separated pigments would then be eluted from the column
using a solvent or a series of solvents of increasing polarity. The distinct green band
corresponding to Chlorophyll d would have been collected. The final step would involve the
characterization of the isolated pigment using absorption spectroscopy to determine its unique
absorption spectrum, distinguishing it from Chlorophyll a and other known pigments.

Modern Protocol for the Isolation and Characterization
of Chlorophyll d from Acaryochloris marina

The following is a representative modern protocol for the isolation and characterization of
Chlorophyll d, drawing from contemporary research.[3]

1. Cell Culture and Harvesting:

o Culture Acaryochloris marina in an appropriate medium under far-red light (e.g., ~730 nm
LED) to promote Chlorophyll d production.[3]

» Harvest the cells by centrifugation.
2. Pigment Extraction:
o Resuspend the cell pellet in 100% methanol.

» Disrupt the cells using sonication or bead beating to ensure complete extraction of pigments.
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» Centrifuge the mixture to pellet cell debris and collect the supernatant containing the
pigments.

3. Pigment Separation and Quantification (HPLC):

e Analyze the pigment extract using High-Performance Liquid Chromatography (HPLC) with a
C18 column.[3][5]

o Use a diode array detector to monitor the elution of pigments at different wavelengths (e.g.,
440 nm for the Soret band and 660 nm for the Qy band of Chlorophyll a).[3]

e The separation of different pigments is achieved by using a solvent gradient.

e Quantify the amount of Chlorophyll d and Chlorophyll a by comparing the peak areas to
those of known standards.

4. Spectroscopic Analysis:
» For detailed spectral characterization, purify the Chlorophyll d fraction from the HPLC.

» Measure the absorbance spectrum of the purified Chlorophyll d in a suitable solvent (e.g.,
100% methanol) using a spectrophotometer to determine the precise wavelengths of the
Soret and Qy absorption bands.[3]

Visualization of the Discovery Workflow

The following diagram illustrates the logical workflow of Strain and Manning's discovery of
Chlorophyll d.
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Workflow of the discovery of Chlorophyll d by Strain and Manning.
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Conclusion

The discovery of Chlorophyll d by Strain and Manning was a landmark in the study of
photosynthesis. Their innovative use of chromatography with powdered sugar paved the way
for the separation and identification of novel pigments. While initially found in red algae, the
true significance of Chlorophyll d was realized with the discovery of Acaryochloris marina, a
cyanobacterium that utilizes this pigment to perform oxygenic photosynthesis in far-red light
conditions. This has profound implications for our understanding of the limits of photosynthesis
and the potential for life in light-limited environments. The technical details provided in this
whitepaper, from the historical methods to modern analytical protocols, offer a comprehensive
resource for researchers in the fields of photosynthesis, bioenergetics, and drug development,
where novel pigments and their associated pathways are of significant interest.
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[https://www.benchchem.com/product/b1255416#discovery-of-chlorophyll-d-by-strain-and-
manning]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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